Cas no 889939-01-9 (Ethanone,1-[3-(3-chlorophenyl)-5-isoxazolyl]-)

Ethanone,1-[3-(3-chlorophenyl)-5-isoxazolyl]- structure
889939-01-9 structure
Product Name:Ethanone,1-[3-(3-chlorophenyl)-5-isoxazolyl]-
CAS No:889939-01-9
MF:C11H8ClNO2
MW:221.639721870422
CID:714281
PubChem ID:22831985
Update Time:2025-04-19

Ethanone,1-[3-(3-chlorophenyl)-5-isoxazolyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[3-(3-chlorophenyl)-5-isoxazolyl]-
    • 1-[3-(3-chlorophenyl)-1,2-oxazol-5-yl]ethanone
    • 5-ACETYL-3(3-CHLOROPHENYL)-ISOXAZOLE
    • DTXSID10628552
    • A1-04758
    • 5-acetyl-3(3-chlorophenyl)isoxazole
    • FT-0759655
    • 1-[3-(3-Chlorophenyl)-1,2-oxazol-5-yl]ethan-1-one
    • 1-(3-(3-Chlorophenyl)isoxazol-5-yl)ethanone
    • 889939-01-9
    • 1-[3-(3-Chloro-phenyl)-isoxazol-5-yl]-ethanone
    • Inchi: 1S/C11H8ClNO2/c1-7(14)11-6-10(13-15-11)8-3-2-4-9(12)5-8/h2-6H,1H3
    • InChI Key: GSFDUGNICJVPJS-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1C=C(C(C)=O)ON=1

Computed Properties

  • Exact Mass: 221.02400
  • Monoisotopic Mass: 221.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.10000
  • LogP: 3.19760
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